Dibenzo-p-dioxins

Dibenzo-p-dioxins (DBDs) are a group of polycyclic aromatic hydrocarbons characterized by the presence of two benzene rings joined through three oxygen atoms, forming a p-dioxin structure. These compounds are highly toxic and persistent in the environment due to their stability and ability to accumulate in various tissues, leading to serious health concerns such as reproductive disorders, immune system suppression, and carcinogenic effects. DBDs are primarily produced during industrial processes like waste incineration, cement production, and chlor-alkali manufacturing, though they can also form unintentionally through other sources. Due to their severe environmental and health impacts, the reduction or elimination of their emissions is a critical focus in pollution control efforts worldwide.